N-Methoxy-N-methylbenzofuran-5-carboxamide

• Molecular Formula: C11H11NO3
• Molecular Weight: 205.21 g/mol
• IUPAC Name: N-methoxy-N-methyl-1-benzofuran-5-carboxamide
• InChI: InChI=1S/C11H11NO3/c1-12(14-2)11(13)9-3-4-10-8(7-9)5-6-15-10/h3-7H,1-2H3
• InChI Key: POJHEKTVXCPVNT-UHFFFAOYSA-N
• Canonical SMILES: CN(C(=O)C1=CC2=C(C=C1)OC=C2)OC

Description

N-Methoxy-N-methylbenzofuran-5-carboxamide is a useful research compound. Its molecular formula is C11H11NO3 and its molecular weight is 205.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Benzofuran-5-carbonyl chloride (1 g, 5.54 mmol) in dry DCM (40 ml) is treated with N,O-dimethylhydroxylamine.HCl (0.594 g, 6.09 mmol) followed by triethylamine (1.930 ml, 13.84 mmol). After stirring at RT overnight, the mixture is diluted with DCM and washed with H2O, 1M HCl, 1M NaOH, brine, dried (MgSO4) and evaporated down to give a brown oil which is used without further purification; MS: m/z 206.1 [M+H]+